Cas no 2229092-20-8 (methyl 5-(1-cyano-1-methylethyl)-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-(1-cyano-1-methylethyl)-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2229092-20-8
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 6405580
• PubChem ID: 165838187
• Update Time: 2025-06-22

methyl 5-(1-cyano-1-methylethyl)-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-cyano-1-methylethyl)-1-methyl-1H-pyrazole-4-carboxylate
• 2229092-20-8
• EN300-1740707

• Inchi： 1S/C10H13N3O2/c1-10(2,6-11)8-7(9(14)15-4)5-12-13(8)3/h5H,1-4H3
• InChI Key： VWGDKMFNRFEIOB-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN(C)C=1C(C#N)(C)C)=O

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.9Ų

Additional information on methyl 5-(1-cyano-1-methylethyl)-1-methyl-1H-pyrazole-4-carboxylate

Methyl 5-(1-Cyano-1-Methylethyl)-1-Methyl-1H-Pyrazole-4-Carboxylate (CAS No. 2229092-20-8): A Comprehensive Overview

Methyl 5-(1-Cyano-1-methylethyl)-1-methyl-1H-pyrazole-4-carboxylate, identified by its CAS number 2229092-20-8, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a cyano group and a methyl ester moiety, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The pyrazole core is a heterocyclic aromatic compound that has been extensively studied for its pharmacological properties. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The specific substitution pattern in Methyl 5-(1-cyano-1-methylethyl)-1-methyl-1H-pyrazole-4-carboxylate enhances its potential as a building block for more complex pharmacophores. The cyano group at the 1-position and the methyl ester at the 4-position provide reactive sites for further functionalization, enabling the synthesis of novel derivatives with tailored biological properties.

In recent years, there has been growing interest in developing new therapeutic agents based on pyrazole derivatives. These compounds have shown promise in preclinical studies as inhibitors of various enzymes and receptors involved in disease pathways. For instance, pyrazole-based molecules have been investigated for their ability to modulate kinases and other targets relevant to cancer therapy. The structural flexibility of the pyrazole ring allows for the introduction of diverse substituents, which can fine-tune the pharmacokinetic and pharmacodynamic profiles of the compounds.

The synthesis of Methyl 5-(1-Cyano-1-methylethyl)-1-methyl-1H-pyrazole-4-carboxylate involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazole ring. Subsequent functionalization steps introduce the cyano and ester groups at specific positions. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, may be employed to achieve high yields and purity levels. These synthetic strategies are crucial for producing compounds that meet the stringent requirements of pharmaceutical applications.

The chemical properties of Methyl 5-(1-Cyano-1-methylethyl)-1-methyl-1H-pyrazole-4-carboxylate make it a versatile intermediate in drug discovery. The cyano group can participate in nucleophilic addition reactions, while the ester moiety can be hydrolyzed or converted into other functional groups. This reactivity allows chemists to explore various structural modifications and develop novel compounds with enhanced efficacy and selectivity. The compound's solubility profile and stability under different conditions also play a critical role in determining its suitability for formulation into drug products.

Recent research has demonstrated the potential of Methyl 5-(1-Cyano-1-methylethyl)-1-methyl-1H-pyrazole-4-carboxylate in addressing unmet medical needs. Studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases. By targeting these enzymes, pyrazole-based drugs may offer new therapeutic options for patients suffering from chronic conditions. Additionally, the compound's ability to cross cell membranes suggests its potential for treating central nervous system disorders, where blood-brain barrier penetration is often a challenge.

The development of Methyl 5-(1-Cyano-1-methylethyl)-1-methyl-1H-pyrazole-4-carboxylate also underscores the importance of computational chemistry in modern drug discovery. Molecular modeling techniques can predict how this compound interacts with biological targets at the atomic level. These predictions help guide synthetic efforts by identifying promising leads and optimizing their structures for better binding affinity. By integrating experimental data with computational insights, researchers can accelerate the discovery process and bring new drugs to market more efficiently.

In conclusion, Methyl 5-(1-Cyano-1-methylethyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2229092-20-8) is a valuable compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a versatile intermediate for synthesizing novel therapeutic agents. Ongoing studies continue to explore its applications in treating various diseases, highlighting its importance as a building block in drug discovery. As research progresses, this compound is expected to contribute to advancements in medicinal chemistry and improve patient outcomes worldwide.